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Compound of Interest

Compound Name: 3-(Piperidin-2-yl)morpholine

Cat. No.: B13513015

Get Quote

Executive Summary & Application Scope
3-(piperidin-2-yl)morpholine is a bicyclic heterocycle increasingly utilized in fragment-based

drug discovery (FBDD) as a scaffold for kinase inhibitors and GPCR ligands. Its structural

uniqueness lies in the direct C-C bond connecting the C3 position of the morpholine ring to the

C2 position of the piperidine ring.

This guide provides a definitive technical analysis of its mass spectrometry (MS) behavior.

Unlike simple linear linkers (e.g., 4-(piperidin-4-yl)morpholine), the 3,2-linkage creates a

crowded steric environment and unique electronic inductive effects that drive specific alpha-

cleavage pathways.

Primary Audience: Medicinal Chemists, DMPK Scientists, and Mass Spectrometry Core

Managers.

Structural Analysis & Physicochemical Properties
Before interpreting fragmentation, we must establish the ground state structure which dictates

the dissociation kinetics.
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Property Value / Description Impact on MS/MS

Formula

C

H

N

O

[M+H]

= 171.15 Da

Linkage C3(morpholine)–C2(piperidine)

Creates two "alpha" carbons

adjacent to nitrogens, making

the inter-ring bond highly

labile.

Basic Centers

Secondary amine (Piperidine,

pKa ~11) Secondary amine

(Morpholine, pKa ~8.3)

Protonation preferentially

occurs on the piperidine

nitrogen, directing charge-

remote fragmentation.

Stereochemistry Two chiral centers (C3, C2')

Diastereomers (RS/SR vs

RR/SS) may show subtle

intensity differences in low-

energy CID.

Experimental Protocol: ESI-MS/MS Configuration
To replicate the fragmentation patterns described below, ensure your instrument is calibrated to

these standard "soft" ionization parameters.

Methodology: Direct Infusion ESI-MS/MS
Instrument: Triple Quadrupole (QqQ) or Q-TOF (e.g., Agilent 6500 series or Sciex Triple

Quad).

Solvent System: 50:50 Methanol:Water + 0.1% Formic Acid.

Ionization Mode: Electrospray Ionization (ESI) Positive (+).[1][2]

Flow Rate: 10 µL/min (infusion).
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Critical Tuning Parameters:

Capillary Voltage: 3.5 kV (Avoid >4.0 kV to prevent in-source fragmentation).

Fragmentor/Declustering Potential: 100 V.

Collision Energy (CE): Stepped gradient (10, 20, 40 eV) is required. The inter-ring bond is

robust; low CE (<15 eV) will mostly show the parent ion.

Fragmentation Mechanism & Pathway Analysis
The fragmentation of 3-(piperidin-2-yl)morpholine is dominated by Inductive Cleavage and

Alpha-Cleavage.

The Primary Pathway: Inter-Ring Cleavage
Upon collisional activation, the protonated molecule ([M+H]

m/z 171) undergoes cleavage at the C3-C2' bond connecting the two rings. Because both
nitrogens can stabilize a positive charge, two competing product ions are formed:

Piperidinium Ion (m/z 84): The charge remains on the piperidine ring. This is the Base Peak

(100% abundance) due to the higher basicity and stability of the piperidine iminium species

compared to the morpholine counterpart.

Morpholinium Ion (m/z 86): The charge remains on the morpholine ring. Lower abundance

(~20-40%).

Secondary Pathways: Ring Opening
m/z 171

m/z 142 (Loss of CH

=NH): Retro-Mannich fragmentation of the piperidine ring.

m/z 171

m/z 114 (Loss of C
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H

N): Cross-ring cleavage of the piperidine moiety.

Visualization of Signaling Pathway
The following diagram illustrates the mechanistic flow from the precursor ion to the diagnostic

fragments.

[M+H]+ Precursor
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Inter-Ring Bond Cleavage
(Alpha-Cleavage)
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Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation pathway of 3-(piperidin-2-yl)morpholine showing the

dominant formation of m/z 84.

Comparative Performance Guide
In drug development, scaffold hopping often involves switching between isomers. The table

below compares 3-(piperidin-2-yl)morpholine with its common isomer 4-(piperidin-4-

yl)morpholine to demonstrate how MS differentiates them.
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Feature
3-(piperidin-2-yl)morpholine

(Target)
4-(piperidin-4-yl)morpholine

(Alternative)

Structure Type C-C Linked (Branched) N-C Linked (Linear)

Dominant Fragment m/z 84 (Piperidine ring)
m/z 100 (N-methyl-piperazine-

like fragment)

Diagnostic Loss

No facile neutral loss of

morpholine (87 Da) due to C-C

bond strength.

Neutral Loss of 87 Da

(Morpholine) is very facile due

to C-N bond cleavage.

Low Mass Region
Clean spectrum; distinct m/z

84 & 86.

Complex; m/z 56, 70, 113

observed.

Differentiation
High Energy Required to break

C-C bond.
Low Energy breaks C-N bond.

Why This Matters:
If your screening data shows a dominant m/z 100 or a neutral loss of 87, you have likely

synthesized the linear 4-piperidinyl isomer, not the target 3-piperidinyl scaffold. This is a critical

QC checkpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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